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This document provides a comprehensive overview of the synthesis of gold(III) selenate from

the direct reaction of gold metal with selenic acid. While the synthesis is chemically

straightforward, detailed characterization and quantitative data for the final product,

Au₂(SeO₄)₃, are limited in the available scientific literature. This guide consolidates the known

information, presenting the established reaction, a detailed experimental protocol, and the

physical properties of the compound.

Introduction
Gold(III) selenate, with the chemical formula Au₂(SeO₄)₃, is an inorganic compound formed

from the oxidation of gold by hot, concentrated selenic acid. The reaction is a direct and

powerful method for the dissolution of gold, a notoriously unreactive metal. The resulting

gold(III) selenate is a yellow crystalline solid. This document outlines the synthesis of this

compound, providing the necessary chemical background and experimental procedures.

Chemical Reaction
The synthesis of gold(III) selenate from gold and selenic acid proceeds according to the

following balanced chemical equation[1]:

2 Au + 6 H₂SeO₄ → Au₂(SeO₄)₃ + 3 H₂SeO₃ + 3 H₂O
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In this reaction, gold is oxidized to the +3 state, while selenic acid is reduced to selenous acid.

Experimental Protocols
The following experimental protocol for the synthesis of gold(III) selenate has been reported in

the literature.

Synthesis of Gold(III) Selenate from Gold and Selenic
Acid
This method involves the direct reaction of gold wire with concentrated selenic acid in a sealed

environment to produce gold(III) selenate.

Experimental Workflow Diagram
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Experimental Workflow for Gold(III) Selenate Synthesis

Start

Combine Gold Wire (50 mg) and 98% Selenic Acid (0.5 mL)

Seal in a Quartz Tube

Heat in an Oil Bath at ~150°C for >10 hours

Complete Dissolution of Gold Wire

Cool the Reaction Mixture

Dilute with Water

Precipitation of Golden Yellow Crystals

Separate Crystals from Solution

Wash with a Small Amount of Water

Dry and Store Away from Light

End Product: Au₂(SeO₄)₃ Crystals

Click to download full resolution via product page

Caption: Workflow for the synthesis of gold(III) selenate.
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Procedure:

Place 50 mg of gold wire into a quartz tube.

Carefully add 0.5 mL of 98% selenic acid to the tube.

Seal the quartz tube.

Heat the sealed tube in an oil bath at approximately 150°C.[2]

Continue heating until the gold wire is completely dissolved. This process can be lengthy,

potentially taking over ten hours.[2]

Once the reaction is complete, allow the tube to cool to room temperature.

Carefully open the tube and dilute the resulting reddish-yellow solution with water. This will

cause the precipitation of golden yellow, fine crystals of gold(III) selenate.[2]

Separate the crystals from the solution by filtration.

Wash the crystals with a small amount of water.[2]

Dry the crystals and store them in a light-protected container, as the compound is known to

decompose in the presence of light.[2][3]

Quantitative Data
Detailed quantitative data for the synthesis of gold(III) selenate, such as reaction yield and

purity, are not extensively reported in the peer-reviewed literature. The provided protocol is

primarily for the qualitative preparation of the compound.

Characterization Data
Comprehensive characterization data for pure gold(III) selenate (Au₂(SeO₄)₃) are scarce in the

published literature. While related compounds such as Au₂(SeO₃)₂(SeO₄) have been

synthesized and characterized by methods including X-ray crystallography, IR, and Raman

spectroscopy, similar detailed analyses for Au₂(SeO₄)₃ are not readily available.[4][5][6]
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Physical Properties of Gold(III) Selenate

Property Description Reference

Appearance Small, yellow crystals [3]

Solubility
Insoluble in water; Soluble in

sulfuric and nitric acids
[3]

Stability Decomposes in light [3]

Signaling Pathways
The concept of signaling pathways is related to biological systems and is not applicable to the

synthesis of an inorganic compound like gold(III) selenate.

Conclusion
The synthesis of gold(III) selenate from elemental gold and hot, concentrated selenic acid is a

known and reproducible method. This document provides the essential details for this

preparation based on the available literature. However, a significant gap exists in the scientific

record regarding the detailed quantitative analysis and comprehensive characterization of the

final product. Further research would be beneficial to fully characterize gold(III) selenate and to

optimize the synthesis for yield and purity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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